Cas no 2138190-62-0 (Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro-)

• Product Name: Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro-
• CAS No: 2138190-62-0
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5288154
• Update Time: 2025-07-15

Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro-

• Inchi： 1S/C10H19ClO/c1-8(2)6-9(7-11)10-4-3-5-12-10/h8-10H,3-7H2,1-2H3
• InChI Key： PWTXECNIJQZQKS-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CCl)CC(C)C

Additional information on Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro-

Introduction to Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro- (CAS No. 2138190-62-0)

Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro- is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2138190-62-0, has garnered attention due to its unique structural properties and potential utility in the development of novel therapeutic agents. The compound's molecular structure, featuring a tetrahydrofuran backbone modified with a chloromethyl and a methylbutyl substituent, makes it a versatile intermediate in organic synthesis.

The< strong>tetrahydrofuran ring is a common structural motif in many bioactive molecules, providing stability and flexibility to the overall structure. The presence of the 1-(chloromethyl)-3-methylbutyl group introduces reactive sites that can be exploited for further functionalization, making this compound a valuable building block in drug discovery efforts.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro- compound has been explored in several preliminary studies for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Its unique chemical properties suggest that it may serve as a precursor for the synthesis of more complex molecules with enhanced pharmacological activity.

One of the most compelling aspects of this compound is its ability to undergo selective modifications at multiple sites. The< strong>chloromethyl group, for instance, can be readily converted into other functional groups such as alcohols or amines through nucleophilic substitution reactions. This reactivity allows chemists to tailor the compound's properties for specific applications, making it an attractive candidate for medicinal chemistry programs.

The< strong>methylbutyl substituent contributes to the compound's lipophilicity, which is often an important factor in determining its bioavailability and membrane permeability. By adjusting the length and branching of this side chain, researchers can fine-tune these properties to optimize drug-like characteristics. Such modifications are crucial for ensuring that the final drug candidates exhibit both efficacy and safety profiles that meet regulatory standards.

Recent advances in computational chemistry have also facilitated the design of novel derivatives of< strong>Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro-. By leveraging molecular modeling techniques, scientists can predict the behavior of different structural variants before conducting costly experimental syntheses. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further investigation.

The compound's potential applications extend beyond pharmaceuticals. In materials science, for example, derivatives of< strong>tetrahydrofuran have been used to develop polymers with unique mechanical and thermal properties. The< strong>1-(chloromethyl)-3-methylbutyl group can also be incorporated into polymers to enhance their reactivity and functionality.

In conclusion, Furan, 2-[1-(chloromethyl)-3-methylbutyl]tetrahydro- (CAS No. 2138190-62-0) is a multifaceted compound with significant potential in both pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for chemists and biologists working on innovative drug development projects. As research continues to uncover new ways to utilize this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.